Cas no 859052-60-1 ((3-aminopropyl)(methyl)(2-methylpropyl)amine)

• Product Name: (3-aminopropyl)(methyl)(2-methylpropyl)amine
• CAS No: 859052-60-1
• MDL: MFCD11130130
• CID: 4660952
• PubChem ID: 20205600
• Update Time: 2025-11-01

(3-aminopropyl)(methyl)(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-aminopropyl)(methyl)(2-methylpropyl)amine

• MDL： MFCD11130130

Additional information on (3-aminopropyl)(methyl)(2-methylpropyl)amine

Introduction to (3-aminopropyl)(methyl)(2-methylpropyl)amine and Its Applications

The compound with the CAS number 859052-60-1 is a fascinating molecule known by the systematic name (3-aminopropyl)(methyl)(2-methylpropyl)amine. This amine derivative has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The presence of multiple substituents on the amine backbone imparts distinct chemical reactivity, making it a valuable intermediate in various synthetic pathways.

In recent years, the study of amines has seen remarkable advancements, particularly in understanding their role in drug design and development. The compound (3-aminopropyl)(methyl)(2-methylpropyl)amine exemplifies this trend, as it serves as a building block for more complex molecules. Its structural features, including a primary amine group and branched alkyl chains, make it particularly useful in the synthesis of pharmacologically active agents.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The primary amine group can undergo various chemical reactions, such as acylation, alkylation, and coupling reactions, which are essential for constructing complex molecular architectures. These reactions are pivotal in drug discovery, where the precise arrangement of functional groups can significantly influence the biological activity of a molecule.

Recent research has highlighted the importance of amine derivatives in addressing various medical conditions. For instance, compounds with similar structural motifs have been explored for their antimicrobial and anti-inflammatory properties. The branched alkyl chains in (3-aminopropyl)(methyl)(2-methylpropyl)amine may contribute to improved solubility and bioavailability, which are critical factors in drug formulation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protective group strategies, are often employed to ensure the desired product is obtained. These methodologies are essential for producing high-quality intermediates that can be further functionalized for pharmaceutical applications.

In addition to its role in drug synthesis, this compound has shown promise in material science applications. The unique combination of hydrophobic and hydrophilic regions in its structure makes it a potential candidate for use in surfactants and polymers. These materials can find applications in industries ranging from cosmetics to coatings, demonstrating the versatility of amine derivatives.

The study of (3-aminopropyl)(methyl)(2-methylpropyl)amine also contributes to our understanding of fundamental chemical principles. Researchers are exploring how different substituents affect the reactivity and stability of amines, which can provide insights into designing more effective synthetic routes. This knowledge is crucial for advancing both academic research and industrial applications.

As the field of chemical biology continues to evolve, compounds like (3-aminopropyl)(methyl)(2-methylpropyl)amine will play an increasingly important role. Their ability to serve as versatile intermediates allows for the creation of novel molecules with tailored properties. This flexibility is essential for addressing complex biological challenges and developing innovative solutions in medicine and materials science.

In conclusion, (3-aminopropyl)(methyl)(2-methylpropyl)amine (CAS no. 859052-60-1) is a multifaceted compound with significant potential across multiple domains. Its unique structural features make it a valuable tool in pharmaceutical synthesis, material science, and fundamental chemical research. As our understanding of its properties continues to grow, so too will its applications, contributing to advancements that benefit society.